Cas no 167906-74-3 (Taxachitriene A)

• Product Name: Taxachitriene A
• CAS No: 167906-74-3
• MF: C₃₂H₄₄O₁₃
• MW: 636.683971405029
• CID: 211810
• PubChem ID: 124511123
• Update Time: 2025-07-09

Taxachitriene A Chemical and Physical Properties

Names and Identifiers

• Bicyclo[9.3.1]pentadeca-3,8,14-triene-2,3,5,7,10,13-hexol,8-[(acetyloxy)methyl]-4,14,15,15-tetramethyl-, 2,3,5,10,13-pentaacetate,(2R,3E,5S,7S,8E,10S,11R,13S)-
• Taxachitriene A
• Bicyclo[9.3.1]pentadeca-3,8,14-triene-2,3,5,7,10,13-hexol,8-[(acetyloxy)methyl]-4,14,15,15-tetramethyl-, 2,3,5,10,13-pentaace
• (-)-Taxachitriene A
• Bicyclo[9.3.1]pentadeca-3,8,14-triene-2,3,5,7,10,13-hexol,8-[(acetyloxy)methyl]-4,14,15,15-tetramethyl-, 2,3,5,10,13-pentaacetate,[2R-(2R*,3E,5S*,7S*,8E,10S*,11R*,13S*)]-
• Taxumairol M
• CID 101702749
• [(1R,2S,3E,5S,7S,8~{Z},10R,13S)-2,7,9,10,13-pentaacetyloxy-5-hydroxy-8,12,15,15-tetramethyl-4-bicyclo[9.3.1]pentadeca-3,8,11-trienyl]methyl acetate
• Bicyclo[9.3.1]pentadeca-3,8,14-triene-2,3,5,7,10,13-hexol, 8-[(acetyloxy)methyl]-4,14,15,15-tetramethyl-, 2,3,5,10,13-pentaacetate, (2R,3E,5S,7S,8E,10S,11R,13S)-
• [(1R,2S,3E,5S,7S,8Z,10R,13S)-2,7,9,10,13-Pentaacetyloxy-5-hydroxy-8,12,15,15-tetramethyl-4-bicyclo[9.3.1]pentadeca-3,8,11-trienyl]methyl acetate
• AKOS040762398
• 167906-74-3

• Inchi： 1S/C32H44O13/c1-15-26(41-18(4)34)12-24-28(43-20(6)36)11-23(14-40-17(3)33)25(39)13-27(42-19(5)35)16(2)30(44-21(7)37)31(45-22(8)38)29(15)32(24,9)10/h11,24-28,31,39H,12-14H2,1-10H3/b23-11-,30-16+/t24-,25-,26-,27-,28-,31+/m0/s1
• InChI Key： PWYWKQLSVHAYNO-XKHVEGINSA-N
• SMILES： O(C(C)=O)[C@@H]1C(C)=C2[C@H](C(=C(C)[C@H](C[C@@H](C(COC(C)=O)=C[C@@H]([C@H](C1)C2(C)C)OC(C)=O)O)OC(C)=O)OC(C)=O)OC(C)=O |c:20,t:9|

Computed Properties

• Exact Mass: 636.278
• Monoisotopic Mass: 636.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 45
• Rotatable Bond Count: 13
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178
• XLogP3: 1.86

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 678.1±55.0 °C at 760 mmHg
• Flash Point: 204.3±25.0 °C
• Vapor Pressure: 0.0±4.7 mmHg at 25°C
• pka: 13.17±0.70(Predicted)

Taxachitriene A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives

Additional information on Taxachitriene A

Taxachitriene A (CAS No. 167906-74-3): A Promising Compound in the Field of Medicinal Chemistry

Taxachitriene A (CAS No. 167906-74-3) is a naturally occurring compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, isolated from the plant Taxus chinensis, belongs to the taxane family, which is well-known for its anti-cancer properties. The taxane family includes other notable compounds such as paclitaxel and docetaxel, which have been widely used in cancer therapy.

The chemical structure of Taxachitriene A is characterized by a complex tetracyclic diterpenoid framework, which is similar to that of other taxanes. However, it possesses unique substituents that differentiate it from its more well-known counterparts. These structural differences have led researchers to investigate the potential of Taxachitriene A as a novel therapeutic agent with distinct pharmacological properties.

Recent studies have highlighted the anti-proliferative and anti-inflammatory activities of Taxachitriene A. In vitro experiments have shown that this compound can effectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the stabilization of microtubules, similar to other taxanes, but with a potentially different binding site or affinity. This could make Taxachitriene A a valuable addition to the arsenal of anti-cancer drugs, particularly for patients who do not respond well to existing treatments.

In addition to its anti-cancer properties, Taxachitriene A has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that Taxachitriene A can reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This dual action—anti-cancer and anti-inflammatory—makes it an attractive candidate for further development.

The pharmacokinetic properties of Taxachitriene A are another area of active research. Initial studies suggest that it has favorable bioavailability and a reasonable half-life, which are important considerations for drug development. However, more detailed pharmacokinetic and pharmacodynamic studies are needed to fully understand its behavior in vivo and to optimize its formulation for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of Taxachitriene A in human subjects. Early results from phase I trials have been promising, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials, which will provide crucial data on the compound's potential as a therapeutic agent.

Beyond its direct therapeutic applications, Taxachitriene A has also been explored as a lead compound for drug discovery. Its unique structure and biological activities make it an excellent starting point for the development of new derivatives with enhanced potency and selectivity. Chemists are actively working on synthesizing analogs of Taxachitriene A to identify compounds with improved pharmacological profiles.

In conclusion, Taxachitriene A (CAS No. 167906-74-3) represents a promising compound in the field of medicinal chemistry. Its potential as an anti-cancer and anti-inflammatory agent, coupled with its favorable pharmacokinetic properties, makes it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that Taxachitriene A will play an increasingly important role in the treatment of various diseases.